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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dowicil™ 75 is a broad-spectrum biocide highly effective for the preservation of a wide variety

of aqueous-based products and solutions commonly used in research and industrial

laboratories. Its active ingredient, 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride,

functions as a formaldehyde-releasing agent, providing robust antimicrobial activity against

Gram-positive and Gram-negative bacteria, as well as yeasts and molds.[1][2] This

preservative is particularly advantageous due to its efficacy at low concentrations and its

stability over a broad pH range, typically from 2 to 12.5.[2] Dowicil™ 75 is often supplied as a

powder combined with a stabilizer such as sodium bicarbonate.[1]

These application notes provide a comprehensive guide for the use of Dowicil™ 75 in

preserving aqueous laboratory solutions, including recommended concentrations, preparation

of stock solutions, and experimental protocols for determining optimal usage levels.
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While specific Minimum Inhibitory Concentration (MIC) data for Dowicil™ 75 against common

laboratory microbial contaminants is not readily available in public literature, its broad-spectrum

efficacy is well-established. For critical applications, it is recommended to perform in-house

validation to determine the effective use concentration for your specific reagents and potential

contaminants. The following table provides a general guideline for starting concentrations

based on typical use levels for formaldehyde-releasing preservatives.

Microorganism Type
General Recommended Starting

Concentration (ppm of active ingredient)

Gram-Negative Bacteria (e.g., Pseudomonas

aeruginosa, Escherichia coli)
100 - 500

Gram-Positive Bacteria (e.g., Staphylococcus

aureus)
100 - 400

Yeasts (e.g., Candida albicans) 150 - 600

Molds (e.g., Aspergillus brasiliensis) 200 - 800

Note: These values are starting points. The optimal concentration will vary depending on the

specific formulation of the aqueous solution, its susceptibility to contamination, and the desired

shelf life.

Mechanism of Action
Dowicil™ 75 exerts its antimicrobial effect through the slow, controlled release of formaldehyde

upon hydrolysis in aqueous environments. Formaldehyde is a potent electrophile that

inactivates microorganisms by reacting with primary amines and thiols in proteins and nucleic

acids, leading to disruption of cellular function and cell death.
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Caption: Mechanism of formaldehyde release from Dowicil™ 75 and its subsequent

antimicrobial action.

Experimental Protocols
Preparation of a 1% (10,000 ppm) Dowicil™ 75 Stock
Solution
This protocol outlines the preparation of a 1% w/v stock solution of Dowicil™ 75, which can be

easily diluted to achieve the desired working concentrations.

Materials:

Dowicil™ 75 powder

Sterile, deionized or distilled water

Sterile volumetric flask (e.g., 100 mL)

Analytical balance

Sterile magnetic stir bar and stir plate
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Sterile storage bottle (amber glass is recommended to protect from light)

Procedure:

Accurately weigh 1.0 g of Dowicil™ 75 powder using an analytical balance.

Transfer the powder to a 100 mL sterile volumetric flask.

Add approximately 80 mL of sterile deionized or distilled water to the flask.

Add a sterile magnetic stir bar and place the flask on a stir plate.

Stir the solution until the Dowicil™ 75 is completely dissolved. Gentle warming (not to

exceed 40°C) may be used to aid dissolution.

Once dissolved, remove the stir bar and bring the solution to a final volume of 100 mL with

sterile deionized or distilled water.

Cap the flask and invert several times to ensure the solution is homogeneous.

Transfer the stock solution to a sterile, labeled amber glass bottle for storage.

Store the stock solution at 2-8°C, protected from light.

Protocol for Determining the Effective Use
Concentration
To determine the optimal concentration of Dowicil™ 75 for a specific aqueous solution, a

challenge test is recommended. This involves inoculating the preserved solution with a known

concentration of relevant microorganisms and monitoring the microbial load over time.

Materials:

Aqueous solution to be preserved

1% Dowicil™ 75 stock solution
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Cultures of relevant test microorganisms (e.g., P. aeruginosa, E. coli, S. aureus, A.

brasiliensis, C. albicans)

Sterile tubes or flasks

Sterile pipettes

Incubator

Apparatus for microbial enumeration (e.g., agar plates, spreaders)

Procedure:

Preparation of Test Samples:

Dispense a fixed volume of the aqueous solution into a series of sterile tubes.

Create a dilution series of Dowicil™ 75 in the test solution to achieve a range of final

concentrations (e.g., 0 ppm, 100 ppm, 200 ppm, 400 ppm, 600 ppm, 800 ppm). Prepare a

"no preservative" control.

Inoculation:

Prepare a standardized inoculum of each test microorganism (typically 1x10⁵ to 1x10⁶

CFU/mL).

Inoculate each test sample and the control with a small volume of the microbial

suspension.

Incubation:

Incubate the samples at an appropriate temperature (e.g., 20-25°C for a mixed culture, or

organism-specific optimal temperatures).

Sampling and Enumeration:

At specified time points (e.g., 0, 7, 14, and 28 days), withdraw an aliquot from each

sample.
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Perform serial dilutions and plate on appropriate growth media to determine the number of

viable microorganisms (CFU/mL).

Evaluation:

Compare the microbial counts in the preserved samples to the control. The effective

concentration of Dowicil™ 75 is the lowest concentration that results in a significant

reduction or no increase in the microbial population over the testing period, according to

your established acceptance criteria.
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Caption: Workflow for determining the effective concentration of Dowicil™ 75.

Stability and Storage
Temperature: Dowicil™ 75 is stable under recommended storage conditions but is unstable

at elevated temperatures. Avoid temperatures above 80°C, as the active ingredient can

decompose.

pH: Dowicil™ 75 is effective over a wide pH range (2-12.5).

Storage of Powder: Store the powder in a dry place, protected from atmospheric moisture.

Storage of Stock Solution: Store the 1% stock solution at 2-8°C in a tightly sealed, light-

resistant container.

Material Compatibility
Compatible:

Glass

Stainless Steel (304, 316)

Polypropylene (PP)

High-Density Polyethylene (HDPE)

Incompatible:

Aluminum

Strong oxidizing agents

Strong acids

It is always recommended to perform compatibility testing with specific materials used in your

storage and application systems, especially for long-term storage.
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Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat when handling Dowicil™ 75 powder and solutions.

Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation of dust.

In case of contact with skin or eyes, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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